methyl 4-[5-(furan-2-yl)-1H-imidazol-4-yl]benzoate

• IUPAC Name: methyl 4-[5-(furan-2-yl)-1H-imidazol-4-yl]benzoate
• InChI: InChI=1S/C15H12N2O3/c1-19-15(18)11-6-4-10(5-7-11)13-14(17-9-16-13)12-3-2-8-20-12/h2-9H,1H3,(H,16,17)
• InChI Key: JIHJDVMILQVEAL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=C(NC=N2)C3=CC=CO3
• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol

Description

Methyl 4-[5-(furan-2-yl)-1H-imidazol-4-yl]benzoate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of imidazole derivatives and has been synthesized using different methods.

Scientific Research Applications

Antimicrobial Properties

Methyl 4-[5-(furan-2-yl)-1H-imidazol-4-yl]benzoate may exhibit antimicrobial activity due to its structural features. . Further studies could explore its mechanism of action and optimize its efficacy.

Foldamer Research

The crystal structure of 5’-furan-2-yl-3’-((4-methylphenyl)amino)cyclobutane-1-carboxylic acid demonstrates its well-defined conformational preferences. . Investigating its folding behavior and interactions could lead to innovative materials or drug design.

Food Antioxidants and Flavor Compounds

Methyl 4-[5-(furan-2-yl)-1H-imidazol-4-yl]benzoate might contribute to the aroma perceived during cooking. . Understanding its antioxidant properties and sensory impact could enhance food industry applications.

Mechanism of Action

Target of Action

It is known that imidazole, a core component of this compound, has a broad range of biological properties and is a key component in many drugs . Imidazole derivatives show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological effects .

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives, it can be inferred that this compound may interact with multiple biochemical pathways .

Pharmacokinetics

Imidazole, a core component of this compound, is known to be highly soluble in water and other polar solvents , which may influence its bioavailability.

Result of Action

Given the wide range of biological activities associated with imidazole derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular levels .